Cas no 1394-48-5 (Guan-fu base A)

• Product Name: Guan-fu base A
• CAS No: 1394-48-5
• MF: C₂₄H₃₁NO₆
• MW: 429.5060
• CID: 182658
• PubChem ID: 101603171
• Update Time: 2025-07-15

Guan-fu base A Chemical and Physical Properties

Names and Identifiers

• Hetisan-2,11,13,14-tetrol,2,13-diacetate, (2a,11a,13R)-
• Guan-fu base A
• Acehytisine
• Kwan-fu base A
• (2alpha,11alpha,13R)-Hetisan-2,11,13,14-tetrol 2,13-diacetate
• (2α,11α,13R)-Hetisan-2,11,13,14-tetrol 2,11-diacetate
• Hetisan-2,11,13,14-tetrol, 2,13-diacetate, (2α,11α,13R)-
• [(3S,5R,9R,11S,17R,19S)-10-acetyloxy-9,19-dihydroxy-5-methyl-12-methylidene-7-azaheptacyclo[9.6.2.01
• Guanfu base A
• 1394-48-5
• [(1S,3S,5S,8S,9R,11R,14R,16S,17R,18S,19S)-10-Acetyloxy-9,19-dihydroxy-5-methyl-12-methylidene-7-azaheptacyclo[9.6.2.01,8.05,17.07,16.09,14.014,18]nonadecan-3-yl] acetate
• AKOS040759326
• (1S,3S,5S,8S,9R,11R,14R,16S,17R,18S,19S)-3-(acetyloxy)-9,19-dihydroxy-5-methyl-12-methylidene-7-azaheptacyclo[9.6.2.0(1),?.0?,(1)?.0?,(1)?.0?,(1)?.0(1)?,(1)?]nonadecan-10-yl acetate

• Inchi： 1S/C24H31NO6/c1-10-5-22-8-14-17-21(4)6-13(30-11(2)26)7-23(17)18(22)16(28)15(10)19(31-12(3)27)24(22,29)20(23)25(14)9-21/h13-20,28-29H,1,5-9H2,2-4H3/t13-,14-,15+,16+,17+,18+,19?,20-,21+,22+,23-,24-/m0/s1
• InChI Key： OGNUSOJAYIHLNS-CGMBEVFJSA-N
• SMILES： O[C@@]12[C@]3([H])[C@]45C[C@H](C[C@]6(C)CN3[C@@]([H])(C[C@]31CC(=C)[C@@]([H])(C2OC(C)=O)[C@H]([C@@]43[H])O)[C@@]56[H])OC(C)=O

Computed Properties

• Exact Mass: 429.21500
• Monoisotopic Mass: 429.21513771 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 966
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96.3
• Molecular Weight: 429.5

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 541.5°Cat760mmHg
• Flash Point: 281.3°C
• Refractive Index: 1.648
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),
• PSA: 96.30000
• LogP: 0.95840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Atisane diterpenoids